Cas no 84677-87-2 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-[(phenylmethylene)amino]-5-(trifluoromethyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-[(phenylmethylene)amino]-5-(trifluoromethyl)-
• CAS No: 84677-87-2
• MF: C₁₀H₇F₃N₄S
• MW: 272.249590158463
• CID: 666466
• Update Time: 2024-02-03

3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-[(phenylmethylene)amino]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-[(phenylmethylene)amino]-5-(trifluoromethyl)-
• 4-(benzylideneamino)-3-(trifluoromethyl)-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-[(phenylmethylene)amino]-5-(trifluoromethyl)-

• MDL： MFCD02172165
• Inchi： 1S/C10H7F3N4S/c11-10(12,13)8-15-16-9(18)17(8)14-6-7-4-2-1-3-5-7/h1-6H,(H,16,18)
• InChI Key： FYCWKMRHRPAJIG-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)N(N=CC2=CC=CC=C2)C(=S)N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Melting Point: 198-199 °C
• Boiling Point: 277.4±50.0 °C(Predicted)
• pka: 6.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives